Cas no 1378276-67-5 (N-Benzylazepane-2-carboxamide)

• Product Name: N-Benzylazepane-2-carboxamide
• CAS No: 1378276-67-5
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 4915863
• Update Time: 2025-05-20

N-Benzylazepane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzylazepane-2-carboxamide
• N-Benzylazepane-2-carboxamide

• Inchi： 1S/C14H20N2O/c17-14(13-9-5-2-6-10-15-13)16-11-12-7-3-1-4-8-12/h1,3-4,7-8,13,15H,2,5-6,9-11H2,(H,16,17)
• InChI Key： OXQFOOZJQDWKBW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCCN1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 1.9
• Topological Polar Surface Area: 41.1

Additional information on N-Benzylazepane-2-carboxamide

Comprehensive Overview of N-Benzylazepane-2-carboxamide (CAS No. 1378276-67-5): Properties, Applications, and Research Insights

N-Benzylazepane-2-carboxamide (CAS No. 1378276-67-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This azepane-based carboxamide derivative is characterized by a seven-membered azepane ring coupled with a benzyl group and a carboxamide functional group, making it a versatile intermediate in drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in neurological and metabolic disorders.

The compound's molecular formula, C₁₄H₂₀N₂O, and its azepane-2-carboxamide scaffold have sparked interest in structure-activity relationship (SAR) studies. Its N-benzyl substitution enhances lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in CNS drug development. Recent publications highlight its utility in designing G-protein-coupled receptor (GPCR) modulators, aligning with the growing demand for precision medicine approaches.

In synthetic chemistry, CAS 1378276-67-5 serves as a valuable building block for heterocyclic compound libraries. Its stability under physiological conditions makes it suitable for high-throughput screening (HTS) platforms, addressing the pharmaceutical industry's need for rapid lead optimization. The compound's carboxamide moiety also enables hydrogen bonding interactions, a key consideration in contemporary fragment-based drug design (FBDD) strategies.

From a commercial perspective, N-Benzylazepane-2-carboxamide suppliers emphasize its >98% purity for research applications, responding to the stringent quality requirements of FDA-approved drug development pipelines. Analytical data (HPLC, NMR) confirms its suitability for medicinal chemistry optimization—a frequent search term among pharmaceutical researchers. The compound's physicochemical properties (logP ~2.1, polar surface area 41Ų) position it favorably for bioavailability enhancement studies.

Emerging applications include its investigation as a chiral auxiliary in asymmetric synthesis, particularly for stereoselective C-C bond formation. This aligns with the green chemistry movement, as researchers seek atom-economical synthetic routes. The benzyl group's π-electron system also enables potential applications in organic electronic materials, connecting to the booming field of flexible electronics.

Safety evaluations indicate that 1378276-67-5 requires standard laboratory handling procedures, with no special hazards reported—an important consideration for researchers searching for non-toxic chemical intermediates. Stability studies show excellent shelf life under nitrogen atmosphere, addressing common concerns about compound degradation during storage.

The scientific community continues to explore N-substituted azepane derivatives like this compound for their conformational flexibility, which mimics bioactive natural products. This has led to patented applications in allosteric modulator development, particularly for protein targets implicated in inflammation and neurodegeneration—topics trending in biopharma investment circles.

Analytical methodologies for N-Benzylazepane-2-carboxamide quantification have evolved with advancements in UHPLC-MS techniques, meeting the demand for trace-level impurity detection in regulatory submissions. Recent process chemistry innovations have also improved its cost-effective kilogram-scale production, answering frequent queries about scalability of specialty chemicals.

Future research directions may explore its metal-organic framework (MOF) coordination chemistry or potential in proteolysis-targeting chimeras (PROTACs)—two rapidly growing areas in chemical biology. The compound's balanced drug-like properties (MW 232.33, rotatable bonds 4) make it particularly valuable for lead compound diversification in academic and industrial settings alike.